Cas no 1239155-22-6 ((3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol)

• Product Name: (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol
• CAS No: 1239155-22-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 2128078
• Update Time: 2025-05-19

(3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol

• Inchi： 1S/C10H9BrN2O/c11-9-4-2-1-3-8(9)10-5-7(6-14)12-13-10/h1-5,14H,6H2,(H,12,13)
• InChI Key： FSXCEQZBSSQJRX-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2Br)=CC(CO)=N1

Additional information on (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol

Introduction to (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 1239155-22-6 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically identified as (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol, presents a unique combination of functional groups that make it a promising candidate for various applications. This introduction aims to provide a comprehensive overview of the compound's properties, its potential applications, and how it aligns with the latest advancements in the scientific community.

The core structure of (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol consists of a pyrazole ring substituted with a bromophenyl group at the 3-position and a hydroxymethyl group at the 5-position. The presence of these functional groups not only contributes to its distinct chemical profile but also opens up numerous possibilities for further chemical modifications and biological evaluations. The bromine atom in the 2-bromophenyl moiety, for instance, serves as a versatile handle for cross-coupling reactions, which are widely employed in constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol falls within this category and has shown promise in various preclinical studies. Its ability to interact with biological targets makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

One of the most compelling aspects of (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol is its potential as a building block for more complex molecules. The pyrazole ring is known for its stability and ease of functionalization, making it an ideal platform for medicinal chemists to explore. Researchers have leveraged this compound to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the hydroxymethyl group have been explored to introduce different polarities and hydrogen bonding capabilities, which can significantly influence binding affinity and metabolic stability.

The bromophenyl moiety in (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol also plays a crucial role in its reactivity. This group can undergo various transformations, including Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing biaryl structures found in many bioactive compounds. Such reactions allow for the introduction of additional phenyl rings or other aromatic systems, thereby expanding the compound's utility in drug design. Recent studies have demonstrated the effectiveness of this approach in generating novel molecules with improved biological activity.

Another area where (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, researchers aim to modulate these pathways and alleviate disease symptoms. The pyrazole core is a well-known scaffold for kinase inhibitors, and modifications on this ring can fine-tune binding interactions with target proteins. The presence of the bromine atom provides an additional point of interaction, enhancing selectivity and potency.

The hydroxymethyl group at the 5-position of (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol offers another avenue for structural diversification. This group can be converted into various derivatives such as esters, amides, or aldehydes, each possessing distinct biological properties. For example, esters can improve oral bioavailability by enhancing lipophilicity, while amides might offer better solubility in aqueous environments. These modifications are often guided by computational modeling and experimental data to optimize pharmacokinetic profiles.

In conclusion, compound CAS number 1239155-22-6, identified as (3-(2-Bromophenyl)-1H-pyrazol-5-yl)methanol, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents. The combination of functional groups such as the bromine atom and hydroxymethyl group provides numerous opportunities for further chemical exploration and biological evaluation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.